Cas no 81426-17-7 ((+) 8-hydroxypinoresinol)

• Product Name: (+) 8-hydroxypinoresinol
• CAS No: 81426-17-7
• MF: C₂₀H₂₂O₇
• MW: 374.384486675262
• CID: 2025611
• PubChem ID: 3010930
• Update Time: 2025-10-28

(+) 8-hydroxypinoresinol Chemical and Physical Properties

Names and Identifiers

• (+) 8-hydroxypinoresinol
• (+)-1-Hydroxypinoresinol
• (+)-8-hydroxypinoresinol
• (+)-8alpha-hydroxypinoresinol
• 1-hydroxypinoresinol
• 8'-hydroxypinoresinol
• 8-Hydroxypinoresinol
• 8?-hydroxypinoresinol
• (1S,3aS,4R,6aR)-Dihydro-1,4-bis(4-hydroxy-3-methoxyphenyl)-1H,3H-furo[3,4-c]furan-3a(4H)-ol
• (1S,3aS,4R,6aR)-Dihydro-1,4-bis(4-hydroxy-3-methoxyphenyl)-1H,3H-furo[3,4-c]furan-3a(4H)-ol (ACI)
• 1H,3H-Furo[3,4-c]furan-3a(4H)-ol, dihydro-1,4-bis(4-hydroxy-3-methoxyphenyl)-, [1S-(1α,3aα,4α,6aα)]- (ZCI)
• 1α-Hydroxypinoresinol
• 8α-Hydroxypinoresinol
• (+)-8(1)-Hydroxypinoresinol
• HY-122379
• (+)-1-Hydroxylpinoresinol
• CS-0084933
• AKOS040761269
• FS-7748
• DTXSID001315412
• (3R,3aS,6S,6aR)-3,6-bis(4-hydroxy-3-methoxyphenyl)-3,4,6,6a-tetrahydro-1H-uro[3,4-c]uran-3a-ol
• 2,6-Bis(4-hydroxy-3-methoxyphenyl)-3,7-dioxabicyclo[3.3.0]octan-1-ol
• 1H,3H-Furo[3,4-c]furan-3a(4H)-ol, dihydro-1,4-bis(4-hydroxy-3-methoxyphenyl)-, (1S,3aS,4R,6aR)-
• 81426-17-7
• (3R,3aS,6S,6aR)-3,6-bis(4-hydroxy-3-methoxy-phenyl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-3a-ol
• CHEMBL471274
• CHEBI:175806
• 4,4',8-Trihydroxy-3,3'-dimethoxy-7,9':7',9-diepoxylignan
• DA-50020

• Inchi： 1S/C20H22O7/c1-24-16-7-11(3-5-14(16)21)18-13-9-26-19(20(13,23)10-27-18)12-4-6-15(22)17(8-12)25-2/h3-8,13,18-19,21-23H,9-10H2,1-2H3/t13-,18-,19-,20-/m1/s1
• InChI Key： CICMVLOHBZPXIT-WNISUXOKSA-N
• SMILES： O[C@@]12[C@@H](C3C=CC(O)=C(OC)C=3)OC[C@@H]1[C@@H](C1C=CC(O)=C(OC)C=1)OC2

Computed Properties

• Exact Mass: 374.13655304g/mol
• Monoisotopic Mass: 374.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 605.7±55.0 °C at 760 mmHg
• Flash Point: 320.1±31.5 °C
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

(+) 8-hydroxypinoresinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans

Additional information on (+) 8-hydroxypinoresinol

Exploring the Therapeutic Potential and Applications of (+) 8-Hydroxypinoresinol (CAS No. 81426-17-7)

(+) 8-Hydroxypinoresinol (CAS No. 81426-17-7) is a naturally occurring lignan derivative that has garnered significant attention in recent years due to its diverse biological activities and potential health benefits. This compound, classified as a hydroxylated pinoresinol, is found in various plant species, including olive trees, sesame seeds, and certain medicinal herbs. Its unique chemical structure, characterized by a dibenzylbutyrolactone skeleton with a hydroxyl group at the 8-position, contributes to its antioxidant, anti-inflammatory, and phytoestrogenic properties.

In the context of modern health trends, (+) 8-hydroxypinoresinol aligns with the growing consumer demand for plant-based bioactive compounds and natural therapeutics. Researchers have investigated its role in oxidative stress management, a topic frequently searched in connection with aging and chronic diseases. Studies suggest that this lignan exhibits potent free radical scavenging activity, outperforming many common antioxidants in certain test systems. This property makes it particularly interesting for nutraceutical formulations targeting cellular health and longevity.

The compound's CAS number 81426-17-7 serves as a crucial identifier in scientific literature and regulatory documentation, ensuring precise communication among researchers and manufacturers. Analytical methods for (+) 8-hydroxypinoresinol quantification, such as HPLC-MS and NMR spectroscopy, have been refined to support quality control in botanical extracts. These technical aspects are often searched by analytical chemists and quality assurance professionals working with plant-derived compounds.

Emerging research highlights the potential of (+) 8-hydroxypinoresinol in metabolic health applications. With increasing searches for natural glucose metabolism modulators, preliminary studies indicate this compound may influence insulin signaling pathways. While clinical evidence remains limited, these findings have sparked interest in its inclusion in functional food and dietary supplement formulations targeting metabolic syndrome components.

The cosmetic industry has also taken note of (+) 8-hydroxypinoresinol (CAS 81426-17-7) due to its skin-protective effects. In response to consumer searches for natural anti-aging ingredients, several studies have demonstrated its ability to inhibit matrix metalloproteinases and protect against UV-induced skin damage. These properties position it as a promising candidate for cosmeceutical applications, particularly in anti-aging and photoprotective formulations.

From a pharmacological perspective, the enantiomeric purity of (+) 8-hydroxypinoresinol is crucial, as biological activity often depends on specific stereochemistry. This aspect is particularly relevant given current pharmaceutical industry focus on chiral drug development. The compound's interactions with estrogen receptors have been investigated, though its phytoestrogen activity appears to be milder than that of other lignans, potentially offering a safer profile for certain applications.

In the food industry, (+) 8-hydroxypinoresinol contributes to the bitter taste profile of certain olive products, a characteristic often searched by food scientists and gourmet enthusiasts. Its presence in extra virgin olive oil has been proposed as a potential marker for authenticity and quality assessment, addressing growing consumer concerns about food fraud detection in premium products.

The biosynthesis pathway of (+) 8-hydroxypinoresinol in plants involves phenylpropanoid metabolism and dirigent protein-mediated coupling, topics of interest in plant biotechnology circles. Understanding these pathways could enable metabolic engineering approaches to enhance production in cultivated species or microbial hosts, a strategy aligned with sustainable production trends.

As research continues, the pharmacokinetics of (+) 8-hydroxypinoresinol (CAS 81426-17-7) remains an active area of investigation. Scientists are particularly interested in its bioavailability enhancement strategies, a common search term among formulation scientists. Preliminary data suggest that its absorption may be improved through lipid-based delivery systems or glycoside conjugation, approaches relevant to nutraceutical product development.

Environmental scientists have also examined (+) 8-hydroxypinoresinol as part of broader studies on plant defense compounds. Its ecological roles in plant-microbe interactions and pest resistance mechanisms contribute to discussions about sustainable agriculture practices, connecting with current searches for natural crop protection methods.

In conclusion, (+) 8-hydroxypinoresinol (CAS No. 81426-17-7) represents a multifaceted natural compound with applications spanning nutrition, cosmetics, and potential therapeutics. Its growing research base addresses numerous contemporary health and scientific concerns while offering opportunities for product innovation across multiple industries. As analytical techniques advance and clinical evidence accumulates, this lignan derivative will likely continue to attract scientific and commercial interest in the coming years.